4-[3-(4-hydroxyphenyl)-3-oxo-1-propen-1-yl]benzoic acid

• IUPAC Name: 4-[(E)-3-(4-hydroxyphenyl)-3-oxoprop-1-enyl]benzoic acid
• InChI: InChI=1S/C16H12O4/c17-14-8-6-12(7-9-14)15(18)10-3-11-1-4-13(5-2-11)16(19)20/h1-10,17H,(H,19,20)/b10-3+
• InChI Key: DGDPABAKVCEIJE-XCVCLJGOSA-N
• Canonical SMILES: C1=CC(=CC=C1C=CC(=O)C2=CC=C(C=C2)O)C(=O)O
• Isomeric SMILES: C1=CC(=CC=C1/C=C/C(=O)C2=CC=C(C=C2)O)C(=O)O
• Molecular Formula: C16H12O4
• Molecular Weight: 268.26 g/mol

Description

4-[3-(4-hydroxyphenyl)-3-oxo-1-propen-1-yl]benzoic acid, also known as curcumin, is a naturally occurring compound found in the rhizome of turmeric plant. It is widely used in traditional medicine for its anti-inflammatory, antioxidant, and anticancer properties. In recent years, curcumin has gained significant attention in the scientific community due to its potential therapeutic applications in various diseases.

Mechanism of Action

Curcumin exerts its pharmacological effects by modulating multiple signaling pathways and molecular targets. The compound has been shown to inhibit the activity of various enzymes, such as cyclooxygenase-2 (COX-2), lipoxygenase (LOX), and inducible nitric oxide synthase (iNOS), which play a crucial role in the inflammatory response. Curcumin also modulates the activity of transcription factors, such as nuclear factor-kappa B (NF-κB), which regulates the expression of genes involved in inflammation, cell proliferation, and apoptosis. Additionally, 4-[3-(4-hydroxyphenyl)-3-oxo-1-propen-1-yl]benzoic acid has been shown to activate the Nrf2-Keap1 pathway, which regulates the expression of genes involved in antioxidant defense.
Biochemical and Physiological Effects:
Curcumin has been shown to exhibit a wide range of biochemical and physiological effects. The compound has been shown to inhibit the proliferation and induce apoptosis of cancer cells in vitro and in vivo. Curcumin also exhibits anti-inflammatory effects by modulating the activity of various enzymes and transcription factors involved in the inflammatory response. The compound has been shown to reduce oxidative stress and improve antioxidant defense in various tissues. Additionally, 4-[3-(4-hydroxyphenyl)-3-oxo-1-propen-1-yl]benzoic acid has been shown to improve cognitive function and reduce the risk of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

Curcumin has several advantages for lab experiments, such as its low toxicity, high stability, and availability. The compound can be easily synthesized and purified, making it a cost-effective option for research. However, 4-[3-(4-hydroxyphenyl)-3-oxo-1-propen-1-yl]benzoic acid's low solubility in water and its susceptibility to degradation in biological fluids can pose challenges in its use in certain experiments. Additionally, 4-[3-(4-hydroxyphenyl)-3-oxo-1-propen-1-yl]benzoic acid's ability to interact with multiple targets and signaling pathways can make it difficult to elucidate its specific mechanism of action.

Future Directions

The potential therapeutic applications of 4-[3-(4-hydroxyphenyl)-3-oxo-1-propen-1-yl]benzoic acid are vast, and there is a need for further research to fully understand its pharmacological effects and potential clinical applications. Future research directions could include the development of novel 4-[3-(4-hydroxyphenyl)-3-oxo-1-propen-1-yl]benzoic acid analogs with improved bioavailability and specificity. Additionally, the use of 4-[3-(4-hydroxyphenyl)-3-oxo-1-propen-1-yl]benzoic acid in combination with other drugs or therapies could enhance its efficacy and reduce potential side effects. Further research is also needed to elucidate the specific molecular targets and signaling pathways involved in 4-[3-(4-hydroxyphenyl)-3-oxo-1-propen-1-yl]benzoic acid's pharmacological effects.

Synthesis Methods

Curcumin is synthesized by the condensation of ferulic acid and vanillin in the presence of a base catalyst. The reaction involves the formation of a β-diketone intermediate, which undergoes tautomerization to form 4-[3-(4-hydroxyphenyl)-3-oxo-1-propen-1-yl]benzoic acid. The reaction conditions and the purity of the starting materials play a crucial role in the yield and quality of the final product.

Scientific Research Applications

Curcumin has been extensively studied for its potential therapeutic applications in various diseases, including cancer, Alzheimer's disease, cardiovascular diseases, diabetes, and inflammatory disorders. The compound has been shown to exhibit a wide range of pharmacological activities, such as anti-inflammatory, antioxidant, anticancer, anti-microbial, and neuroprotective effects. Curcumin's ability to modulate multiple signaling pathways and molecular targets has made it an attractive candidate for drug development.